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Compound of Interest

Compound Name: Sulfentrazone

Cat. No.: B1681188

Sulfentrazone: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure and
physicochemical properties of sulfentrazone. The information is presented to support
research, scientific analysis, and drug development activities.

Chemical Structure and Identity

Sulfentrazone is a selective herbicide belonging to the aryl triazolinone chemical class.[1] Its
systemic action is effective against a variety of broadleaf weeds and sedges.[1]

IUPAC Name: N-[2,4-dichloro-5-[4-(difluoromethyl)-3-methyl-5-ox0-1,2,4-triazol-1-
yllphenyllmethanesulfonamide[2]

CAS Number: 122836-35-5[2]
Molecular Formula: C11H10Cl2F2N4O3S[2]

Molecular Weight: 387.19 g/mol
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The chemical structure of sulfentrazone is characterized by a triazolinone ring substituted with
a dichlorophenyl group.

Physicochemical Properties

A summary of the key physicochemical properties of sulfentrazone is presented in the table
below. These properties are crucial for understanding its environmental fate, bioavailability, and
potential for interaction with biological systems.

Property Value Conditions
Melting Point 121-123 °C

Boiling Point 468.2+55.0 °C Predicted
Water Solubility 110 mg/L pH 6, 25 °C
780 mg/L pH 7,25 °C

16000 mg/L pH 7.5,25°C

pKa 6.56 25°C
Octanol-Water Partition

Coefficient (log Kow) 0-99 PR 7

Vapor Pressure 9.75 x 1071 mm Hg 25°C
Physical Description Tan solid

Experimental Protocols

The determination of the physicochemical properties of a compound like sulfentrazone follows
standardized methodologies to ensure accuracy and reproducibility. The following are detailed
summaries of the experimental protocols based on the Organisation for Economic Co-operation
and Development (OECD) Guidelines for the Testing of Chemicals.

Melting Point Determination (OECD Guideline 102)

The melting point is determined to ascertain the purity of the substance and is the temperature
at which the phase transition from solid to liquid occurs.
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Principle: Several methods can be employed, including the capillary method, hot-stage

apparatus, and differential scanning calorimetry (DSC). The capillary method is commonly

used.

Procedure (Capillary Method):

A small, representative sample of sulfentrazone is finely powdered and packed into a
capillary tube, sealed at one end.

The capillary tube is placed in a heating apparatus, such as a melting point apparatus with a
heated block or an oil bath.

The temperature is raised at a slow, controlled rate (e.g., 1-2 °C per minute) in the vicinity of
the expected melting point.

The temperatures at which the substance first begins to melt and when it becomes
completely liquid are recorded as the melting range.

Water Solubility Determination (OECD Guideline 105)

This method determines the saturation concentration of sulfentrazone in water at a given

temperature.

Principle: The flask method is suitable for substances with solubility greater than 10-2 g/L. An

excess of the test substance is agitated in water at a constant temperature until equilibrium is

reached.

Procedure (Flask Method):

An excess amount of sulfentrazone is added to a flask containing purified water.

The flask is sealed and agitated (e.g., in a shaker bath) at a constant temperature (e.g., 25
°C) for a sufficient period to reach equilibrium (typically 24-48 hours).

After agitation, the mixture is allowed to stand to separate the undissolved solid.

A sample of the aqueous solution is taken, ensuring no solid particles are included, often by
centrifugation or filtration.
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e The concentration of sulfentrazone in the aqueous sample is determined using a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
detection.

Dissociation Constant (pKa) Determination (OECD
Guideline 112)

The pKa is a measure of the strength of an acid in solution and is critical for predicting the
ionization state of sulfentrazone at different pH values.

Principle: The titration method is a common approach. The pH of a solution of the substance is
measured as a function of the volume of a standard titrant (acid or base) added.

Procedure (Titration Method):

¢ A known amount of sulfentrazone is dissolved in a suitable solvent, typically a mixture of
water and an organic co-solvent if the substance has low water solubility.

e The solution is titrated with a standardized solution of a strong base (e.g., NaOH) if the
substance is an acid, or a strong acid (e.g., HCI) if it is a base.

e The pH of the solution is monitored throughout the titration using a calibrated pH meter.
o Atitration curve is constructed by plotting the pH versus the volume of titrant added.

e The pKa is determined from the pH at the half-equivalence point of the titration curve.

Octanol-Water Partition Coefficient (Kow) Determination
(OECD Guideline 107)

The Kow is a measure of the lipophilicity of a substance and its potential for bioaccumulation.

Principle: The shake-flask method is used for substances with a log Kow in the range of -2 to 4.
The substance is partitioned between n-octanol and water, and the concentrations in each
phase are measured at equilibrium.

Procedure (Shake-Flask Method):

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1681188?utm_src=pdf-body
https://www.benchchem.com/product/b1681188?utm_src=pdf-body
https://www.benchchem.com/product/b1681188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» A solution of sulfentrazone is prepared in either n-octanol or water.

e This solution is placed in a separatory funnel with the other immiscible solvent (water or n-
octanol, respectively). The n-octanol and water should be pre-saturated with each other.

e The funnel is shaken vigorously for a set period to allow for partitioning and then left to stand
for the phases to separate completely. Centrifugation can be used to aid separation.

e Aliquots are taken from both the n-octanol and water phases.

o The concentration of sulfentrazone in each phase is determined by a suitable analytical
method (e.g., HPLC).

o The partition coefficient (Kow) is calculated as the ratio of the concentration in the n-octanol
phase to the concentration in the aqueous phase. The result is typically expressed as log
Kow.

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical structure of
sulfentrazone and its resulting physicochemical properties, which in turn influence its
environmental behavior and biological activity.
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Caption: Logical flow from sulfentrazone's structure to its properties and influences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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